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Compound Focus: Disodium pamoate monohydrate

CAS No.: 71607-30-2

Cat. No.: S949911

Get Quote

Chemical Profile & a Documented Application

The following table consolidates the core identification and a specific use case of disodium pamoate

monohydrate from the literature and chemical suppliers.

Property Details

CAS RN 6640-22-8 [1] [2]

Molecular
Formula

C₂₃H₁₄Na₂O₆ · H₂O [1]

Molecular
Weight

450.36 g/mol [1]

Purity (HPLC) >98.0% [1] [2]

Synonym Pamoic Acid Disodium Salt Monohydrate [1]

Documented
Use

As a counterion to form galantamine pamoate, a low-solubility salt used in the

development of sustained-release microspheres for a drug to treat Alzheimer's
disease [3].
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Experimental Protocol from Literature

A 2021 research study provides a verified methodology for using disodium pamoate monohydrate in a

synthesis reaction, which indirectly confirms its purity and functionality [3]. The workflow can be

summarized as follows:

Synthesis of Galantamine Pamoate

Prepare Aqueous Solutions

Mix and Stir Solutions

Filter the Precipitate

Wash with Cold Deionized Water

Dry under Vacuum

Obtain Final Product

Click to download full resolution via product page

Step 1: Prepare Aqueous Solutions

Dissolve 5.0 g of disodium pamoate monohydrate in 500 ml of deionized water.
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Separately, dissolve 6.7 g of galantamine hydrobromide in 500 ml of deionized water [3].

Step 2: Synthesis

Mix the two solutions and stir for 2 hours at room temperature. An insoluble salt, galantamine
pamoate, precipitates out of the mixture [3].

Step 3: Isolation and Purification

Filter the solution to collect the precipitation.
Wash the collected solid three times with cold deionized water (4–8°C).

Dry the final, light-yellow powder under vacuum [3].

Insights for Your Analysis and Next Steps

The synthesis protocol confirms that disodium pamoate monohydrate is a reagent suitable for producing an

active pharmaceutical ingredient (API), implying that a purity of >98% is adequate for this application [3].

However, the search results do not contain a direct, detailed HPLC method for analyzing the compound

itself. To complete your comparison guide, you may need to:

Consult Pharmacopoeias: Official compendia like the USP (United States Pharmacopeia) or EP
(European Pharmacopoeia) are the most reliable sources for standardized analytical methods for

pharmaceutical substances.
Review Broader Literature: A deeper search on scientific databases for "pamoic acid HPLC method"

or "disodium pamoate analysis" may yield specialized journal articles with the chromatographic
conditions you need.

Contact Manufacturers: Suppliers like TCI America [1] may provide Certificate of Analysis (CofA)
documents or technical notes that include detailed HPLC parameters upon request.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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